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Compound of Interest

Compound Name: Dicyclanil

Cat. No.: B1670485

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, step-by-step
procedures for the safe disposal of Dicyclanil, a pesticide commonly used in veterinary
medicine. Adherence to these guidelines is critical to prevent environmental contamination and
ensure regulatory compliance.

Regulatory Framework

In the United States, the disposal of pesticides like Dicyclanil is regulated by the Federal
Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource Conservation and
Recovery Act (RCRA).[1][2] FIFRA mandates that pesticide labels include legally binding
disposal instructions, while RCRA governs the management of hazardous wastes, which may
include certain pesticides.[1][2][3] It is crucial to consult the product's Safety Data Sheet (SDS)
and label for specific disposal guidance, as state and local regulations may impose stricter
requirements.[3][4]

Personal Protective Equipment (PPE)

Before handling Dicyclanil for disposal, it is imperative to wear appropriate Personal Protective
Equipment (PPE) to minimize exposure risks.
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PPE Item Specification

Elbow-length, chemical-resistant rubber gloves.

[5]L6]

Gloves

Eye Protection Safety glasses with side shields or goggles.[7]

Synthetic rubber gloves, a face mask and PVC
Protective Clothi trousers when applying the product. Coveralls
rotective Clothin
g and Wellington boots should be worn if handling

recently treated animals.[8][9]

Step-by-Step Disposal Procedures

1. Managing Unused or Excess Dicyclanil:

o Preferred Method - Use as Directed: The most environmentally sound approach is to use the
product entirely according to the label directions.[10] If you have a small amount of leftover
diluted mixture, consider whether a colleague or neighboring lab can use it for its intended
purpose.[4]

e Do Not Dispose On-Site: Never dispose of undiluted Dicyclanil on-site.[5][7] This practice

can lead to significant environmental contamination.

o Hazardous Waste Disposal: Unwanted or unusable pesticides are typically regulated as
hazardous waste.[11] Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal facility for guidance on proper disposal.
[1] Some states offer "Clean Sweep" programs for pesticide disposal.[2]

e Avoid Water Contamination: Do not allow Dicyclanil to enter drains, sewers, or
watercourses, as it is harmful to aquatic life.[5][7][8][9]

2. Container Disposal:

» Triple-Rinsing: Empty Dicyclanil containers must be thoroughly cleaned before disposal.
The standard procedure is to triple-rinse the container.[5][10]

o Empty the remaining contents into the application equipment or a mix tank.
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[e]

Fill the container about 10% full with water and recap.

o

Shake for 10 seconds.

[¢]

Pour the rinsate into the application equipment or a mix tank.

[¢]

Repeat this procedure two more times.

Disposal of Rinsate: The rinsate from the triple-rinse procedure should be disposed of in
compliance with relevant local, state, or territory government regulations.[5][7] Do not pour
rinsate into drains or on the ground.[4]

Final Container Disposal: Once cleaned, the container can be disposed of.

o Recycling: If the container has a drumMUSTER logo or similar recycling symbol and is
clean and dry with no visible residues, it can be recycled through an appropriate program.

[5]I6]

o Landfill: If recycling is not available, puncture or crush the container to prevent reuse and
dispose of it in an approved landfill or waste management facility.[7][10] Do not burn empty
containers.[6]

. Spill Management:

Containment: In the event of a spill, immediately contain the material to prevent it from
spreading or entering waterways.[10]

Absorption: Use inert absorbent materials such as sand, earth, or vermiculite to absorb the
spilled Dicyclanil.[6][12]

Cleanup:
o Wear appropriate PPE.
o Shovel the absorbed material into labeled waste containers for disposal.[6]

o Clean the spill area with water and detergents, being careful to prevent runoff from
entering drains.[12]
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e Reporting: Report significant spills to the appropriate authorities as required by local
regulations.

Quantitative Data

The following table summarizes key quantitative data related to Dicyclanil.

Parameter Value Source

Australian Acceptable Daily

intake (ADI) 0.007 mg/kg/day [12]

Toxicity to Fish (Trout) LC50: 60 mg/L [6]

Toxicity to Crustacea 48h EC50: 8.3 mg/L [6]

Oral LD50 (Rat) 520 mg/kg [7]

Dermal LD50 (Rat) >2000 mg/kg [7]

Inhalation LC50 (Rat) 3184 mg/m3 (4 hours) [7]

Store below 30°C (Room
Storage Temperature Temperature). Protect from Safety Data Sheet

sunlight.[7]

Experimental Protocols

Detailed toxicological and environmental fate studies have been conducted on Dicyclanil. For
instance, hydrolysis studies were performed with radio-labelled dicyclanil at various pH levels
(1, 3,5,7,9, and 13) at approximately 50°C for 14 days to assess its stability in aqueous
environments.[13] The results of such studies inform the environmental hazard assessments
and disposal recommendations. For specific experimental methodologies, researchers should
refer to the primary literature and regulatory submission documents.

Dicyclanil Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Dicyclanil and its containers.
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Start: Dicyclanil for Disposal

Unused Product or Empty Container? Contain Spill

Product Container
\/ \ 4

Spill Occurs

Unused/Excess Dicyclanil Empty Container Absorb with Inert Material

Can it be used as directed or transferred to another user?, Triple-Rinse Container Collect and Dispose as Hazardous Waste

\i \ 4

Use or Transfer No Dispose of Rinsate per Regulations
Dispose as Hazardous Waste via EHS or Licensed Facility Is Container Recyclable?
Yes No
\ A \
Recycle at Approved Facility Puncture and Dispose in Approved Landfill

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Dicyclanil and its containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1670485?utm_src=pdf-custom-synthesis
https://www.onlinepestcontrolcourses.com/pesticide-disposal-laws-what-you-need-to-know/
https://www.epa.gov/pesticide-worker-safety/requirements-pesticide-disposal
https://pesticidestewardship.org/disposal/federal-laws/
https://pesticidestewardship.org/disposal/federal-laws/
https://npic.orst.edu/health/disposal.html
https://www.pastoralag.com.au/wp-content/uploads/2020/07/LABEL_Dicyclanil-Spray-On-Sheep.pdf
https://assets.cdn.thewebconsole.com/S3WEB3986/images/Clik-5Lt-MSDS.pdf
https://4farmers.com.au/wp-content/uploads/2022/12/4FARMERS-Dicyclanil-50gL-Spray-On-Fly-Treatment-1.pdf
https://assets.hpra.ie/products/Animal/195/VPA22020_021_001-CRN00D11D-24_02_2023-SPC_14032023111505.pdf
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_2206826.PDF
https://assets.elanco.com/7eafa302-37b3-00f8-2e74-bb902d1a0ba2/e8153949-a736-4057-8a76-a403edeeefdd/CLiK%E2%84%A2%20Extra%20Spray-On%205L%20Back%20Label%20NZ-combined.pdf
https://pnwhandbooks.org/pesticide-safety/disposing-unusable-pesticides-agricultural-household-residential-pesticide-products
https://www.dalgetyah.com.au/sites/dalgetyah/files/2024-10/documents/sds_dalgety_defend_extra_spray_on_sheep_blowfly_treatment_2023-06-01.pdf
https://www.apvma.gov.au/sites/default/files/publication/14871-sheep-ectoparsiticide-preliminary-review-findings-vol2.pdf
https://www.benchchem.com/product/b1670485#dicyclanil-proper-disposal-procedures
https://www.benchchem.com/product/b1670485#dicyclanil-proper-disposal-procedures
https://www.benchchem.com/product/b1670485#dicyclanil-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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